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Compound of Interest

Compound Name: 3-Bromoisonicotinic acid

Cat. No.: B086055

This guide provides a comprehensive overview of the crystal structure and associated data for
3-bromoisonicotinic acid, tailored for researchers, scientists, and professionals in drug
development. The document summarizes key crystallographic data, details experimental
protocols for its synthesis and crystallization, and visualizes the experimental workflow.

Introduction

3-Bromoisonicotinic acid (C6H4BrNO2) is a derivative of isonicotinic acid and serves as a
significant intermediate in the synthesis of various pharmaceutical compounds, including anti-
tuberculosis drugs.[1][2] Understanding its solid-state structure is crucial for controlling
polymorphism, ensuring purity, and designing new derivatives. This document outlines the key
structural features and the methodologies used to determine them.

Physicochemical Properties

Molecular Formula: C6H4BrNO2[3][4]

Molecular Weight: 202.01 g/mol [3][4]

Appearance: White needle-like crystals[1]

Melting Point: 175-176 °C (with decomposition)[1]

CAS Number: 13959-02-9[3][5]
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Crystallographic Data

The crystal structure of 3-bromoisonicotinic acid has been determined by X-ray diffraction.
The compound crystallizes in a triclinic system.[1][2] Key crystallographic parameters are
summarized in the table below.

Parameter Value
Crystal System Triclinic
Space Group P-1 (No. 2)
a (A 7.2512(6)
b (A) 7.3916(6)
c (A) 7.4920(7)
a (%) 65.065(4)
B (°) 68.858(4)
y () 64.919(4)
Volume (A3) 321.60(5)
A 2
Temperature (K) 150(2)
Rgt(F) 0.0369
wRref(F2) 0.1017

Table 1: Summary of Crystallographic Data for 3-Bromoisonicotinic Acid.[1][2]

Experimental Protocols

The synthesis of 3-bromoisonicotinic acid can be achieved through the carboxylation of 3-
bromopyridine.[1]

Materials:
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3-bromopyridine

Lithium diisopropylamide (LDA) solution in anhydrous tetrahydrofuran (THF)
Solid carbon dioxide (dry ice)

Hydrochloric acid (9 M)

Ethyl acetate (EtOAC)

Ether (Et20)

Saturated saline (brine)

Water

Argon gas

Procedure:

Under an argon atmosphere, a solution of lithium diisopropylamide (1.5 mmol) in anhydrous
THF (15 mL) is cooled to -78 °C.

3-bromopyridine (1.0 mmol, 164 mg) is added to the cooled LDA solution, and the mixture is
stirred for 30 minutes at -78 °C.[1]

Crushed solid carbon dioxide is added to the reaction mixture under argon protection.[1]

The cooling bath is removed, and the reaction is allowed to warm to room temperature with
continuous stirring.[1]

Water (10 mL) is added, and the organic solvent (THF) is removed by evaporation.[1]
The remaining aqueous phase is washed three times with ether.[1]

The pH of the aqueous phase is adjusted to 3 by the addition of 9 M hydrochloric acid,
followed by stirring for one hour.[1]

The product is extracted three times with ethyl acetate.[1]
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» The combined organic extracts are washed with saturated saline, dried, and the solvent is
evaporated to yield 3-bromoisonicotinic acid as white needle-like crystals.[1]

Single crystals suitable for X-ray diffraction are typically obtained through slow evaporation of a
solvent in which the compound has moderate solubility. For 3-bromoisonicotinic acid, the
synthesis protocol itself yields needle-like crystals upon evaporation of the ethyl acetate.[1]
Further recrystallization from a suitable solvent system can be performed to obtain higher
quality crystals.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and crystal structure
determination of 3-bromoisonicotinic acid.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b086055?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm
https://www.benchchem.com/product/b086055?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm
https://www.benchchem.com/product/b086055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Reagents

Synthesis of 3-Bromoisonicotinic Acid
(Carboxylation of 3-Bromopyridine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

